Cas no 1217599-13-7 (tert-butyl (2R)-2-(2-methylpropyl)piperazine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-(2-methylpropyl)piperazine-1-carboxylate
• CAS No: 1217599-13-7
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• MDL: MFCD07772099
• CID: 832241
• Update Time: 2025-06-08

tert-butyl (2R)-2-(2-methylpropyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-1-Boc-2-Isobutylpiperazine
• (R)-1-Boc-2-isobutyl-piperazine
• tert-butyl (2R)-2-(2-methylpropyl)piperazine-1-carboxylate
• (R)-TERT-BUTYL 2-ISOBUTYLPIPERAZINE-1-CARBOXYLATE
• 1-N-Boc-2R-isobutyl-Piperazine
• tert-butyl (2R)-2-isobutylpiperazine-1-carboxylate
• WXGGVOBNOVOVAM-LLVKDONJSA-N
• BH119
• (R)-1-N-Boc-2-isobutylpiperazine
• FC0164
• RP05472
• AB42207
• FCH3585916
• AB0053001
• ST2414419
• AX8042175
• Z

• MDL： MFCD07772099
• Inchi： 1S/C13H26N2O2/c1-10(2)8-11-9-14-6-7-15(11)12(16)17-13(3,4)5/h10-11,14H,6-9H2,1-5H3/t11-/m1/s1
• InChI Key： WXGGVOBNOVOVAM-LLVKDONJSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC[C@H]1CC(C)C)=O

Computed Properties

• Exact Mass: 242.19900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 0.962
• PSA: 41.57000
• LogP: 2.50810

Additional information on tert-butyl (2R)-2-(2-methylpropyl)piperazine-1-carboxylate

Introduction to tert-butyl (2R)-2-(2-methylpropyl)piperazine-1-carboxylate (CAS No. 1217599-13-7)

tert-butyl (2R)-2-(2-methylpropyl)piperazine-1-carboxylate, with the CAS number 1217599-13-7, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the piperazine family, which is known for its diverse biological activities and potential therapeutic applications. The chiral center at the 2-position of the piperazine ring imparts unique stereochemical properties that can influence its pharmacological profile.

The chemical structure of tert-butyl (2R)-2-(2-methylpropyl)piperazine-1-carboxylate consists of a piperazine ring with a tert-butyl group at the 1-position and a (2R)-2-methylpropyl group at the 2-position. The tert-butyl group provides steric hindrance and enhances the stability of the compound, while the (2R)-configuration ensures specific interactions with biological targets. This combination of structural features makes it a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the potential of tert-butyl (2R)-2-(2-methylpropyl)piperazine-1-carboxylate in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound serves as an effective precursor for synthesizing novel serotonin receptor modulators. These modulators have shown promise in treating neuropsychiatric disorders such as depression and anxiety. The high enantiomeric purity of the (R)-isomer is crucial for achieving optimal pharmacological effects, as small changes in stereochemistry can significantly impact receptor binding and downstream signaling pathways.

In addition to its role in serotonin receptor modulation, tert-butyl (2R)-2-(2-methylpropyl)piperazine-1-carboxylate has been explored for its potential as a scaffold for developing antiviral agents. A research team from the University of California, San Francisco, demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral replication processes, making it a promising lead for further optimization and clinical development.

The synthesis of tert-butyl (2R)-2-(2-methylpropyl)piperazine-1-carboxylate typically involves several steps, including chiral resolution or asymmetric synthesis to ensure the desired enantiomeric purity. One common approach is to use a chiral auxiliary or catalyst to direct the formation of the (R)-isomer during key synthetic transformations. Advanced techniques such as chiral chromatography can also be employed to separate enantiomers if necessary. The ability to produce this compound with high purity and yield is essential for its successful application in pharmaceutical research.

Clinical trials involving compounds derived from tert-butyl (2R)-2-(2-methylpropyl)piperazine-1-carboxylate are currently underway to evaluate their safety and efficacy in various therapeutic areas. Early results from Phase I trials have shown favorable pharmacokinetic profiles and minimal adverse effects, paving the way for more advanced clinical testing. The versatility of this compound as a building block for drug discovery highlights its importance in modern medicinal chemistry.

In conclusion, tert-butyl (2R)-2-(2-methylpropyl)piperazine-1-carboxylate (CAS No. 1217599-13-7) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and high enantiomeric purity make it an ideal candidate for developing novel therapeutics targeting serotonin receptors, antiviral agents, and other biological targets. Ongoing research and clinical trials continue to uncover new applications and optimize its use in drug development.